5-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one
Description
5-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one is a chemical compound with the CAS Number: 933740-15-9 . It has a molecular weight of 176.22 and its IUPAC name is 5-methyl-1,3,4,5-tetrahydro-2H-benzo[e][1,4]diazepin-2-one .
Physical And Chemical Properties Analysis
This compound is a powder at room temperature . More specific physical and chemical properties might be found in specialized chemical literature or databases.Safety and Hazards
The compound has been assigned the GHS07 pictogram, indicating that it may cause certain health hazards . The hazard statements associated with this compound are H302, H315, H319, and H335 , which indicate that it may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation, respectively .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one involves the condensation of 2-amino-5-methylbenzoic acid with ethyl acetoacetate, followed by cyclization and reduction.", "Starting Materials": [ "2-amino-5-methylbenzoic acid", "ethyl acetoacetate", "sodium ethoxide", "hydrogen gas", "palladium on carbon" ], "Reaction": [ "Step 1: Dissolve 2-amino-5-methylbenzoic acid and ethyl acetoacetate in ethanol.", "Step 2: Add sodium ethoxide to the mixture and heat under reflux for several hours.", "Step 3: Cool the mixture and acidify with hydrochloric acid to obtain a yellow solid.", "Step 4: Dissolve the yellow solid in ethanol and add palladium on carbon.", "Step 5: Hydrogenate the mixture under pressure to obtain the desired product, 5-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one." ] } | |
CAS RN |
933740-15-9 |
Product Name |
5-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one |
Molecular Formula |
C10H12N2O |
Molecular Weight |
176.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
